Cas no 195-19-7 (Benzocphenanthrene)

• Product Name: Benzocphenanthrene
• CAS No: 195-19-7
• MF: C₁₈H₁₂
• MW: 228.287884712219
• MDL: MFCD00019126
• CID: 147570
• PubChem ID: 9136
• Update Time: 2025-05-19

Benzocphenanthrene Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthrene
• Benzo(c)Phenanthrene
• AR-G 3 BENZO(C)PHENANTHRENE
• 3,4-Benzophenanthrene
• Benzo[e]phenanthrene
• Tetrahelicene
• 3,4-Benzphenanthrene
• Benzo-3,4-phenanthrene
• 3,4-Benzo[c]phenthrene
• 3,4-Benzo[c]phenanthrene
• Benzo[c]phenanthrene (purity)
• 60624, Benzo[c]phenanthrene (purity)
• DTXSID4075459
• AS-57393
• F16776
• BENZO(C)PHENANTHRENE [IARC]
• CHEBI:82292
• TUAHORSUHVUKBD-UHFFFAOYSA-
• InChI=1/C18H12/c1-3-7-16-13(5-1)9-11-15-12-10-14-6-2-4-8-17(14)18(15)16/h1-12H
• MFCD00019126
• BRN 1909296
• FT-0631863
• C19197
• TUAHORSUHVUKBD-UHFFFAOYSA-N
• EINECS 205-896-9
• NS00041480
• BcPh
• H22XVR3V8A
• 3,4-BENZPHENANTHRENE [MI]
• Q2896793
• SY283669
• Benzo(c)phenanthrene, vial of 25 mg, analytical standard
• Benzo[c]phenanthrene, BCR(R) certified Reference Material
• Benzo[c]phenanthrene 10 microg/mL in Cyclohexane
• J-012641
• UNII-H22XVR3V8A
• AKOS004902356
• CS-W012993
• 195-19-7
• AB-131/42300972
• DB-044889
• Benzocphenanthrene

• MDL： MFCD00019126
• Inchi： 1S/C18H12/c1-3-7-16-13(5-1)9-11-15-12-10-14-6-2-4-8-17(14)18(15)16/h1-12H
• InChI Key： TUAHORSUHVUKBD-UHFFFAOYSA-N
• SMILES： C12C(C=CC3C=CC=CC1=3)=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 228.09400
• Monoisotopic Mass: 228.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158-160 ºC
• Boiling Point: 305.1°C (rough estimate)
• Flash Point: 209.1°C
• Refractive Index: 1.5500 (estimate)
• Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.14620
• Solubility: Insoluble in water, soluble in ethanol.
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzocphenanthrene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• RTECS：DI8225000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Benzocphenanthrene

Benzocphenanthrene (CAS No. 195-19-7): An Overview of a Complex Polycyclic Aromatic Hydrocarbon

Benzocphenanthrene (CAS No. 195-19-7) is a complex polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in the fields of environmental chemistry, toxicology, and materials science. This compound is characterized by its unique molecular structure, which consists of multiple fused benzene rings, making it a subject of extensive research for its potential applications and environmental implications.

The molecular formula of Benzocphenanthrene is C₂₀H₁₂, and it has a molecular weight of 252.31 g/mol. The compound is known for its high thermal stability and low solubility in water, which contribute to its persistence in the environment. These properties have led to increased scrutiny in environmental studies, particularly in the context of air and soil pollution.

Recent studies have highlighted the presence of Benzocphenanthrene in various environmental matrices, including urban air, industrial emissions, and contaminated soils. For instance, a study published in the Journal of Environmental Science and Health (2022) reported elevated levels of Benzocphenanthrene in particulate matter collected from industrial areas, emphasizing the need for stringent emission controls.

In the realm of toxicology, Benzocphenanthrene has been classified as a potential carcinogen due to its structural similarity to other known PAHs such as benzo[a]pyrene. Research conducted by the International Agency for Research on Cancer (IARC) has indicated that exposure to high levels of PAHs can increase the risk of various cancers, particularly lung cancer. However, the specific mechanisms by which Benzocphenanthrene contributes to carcinogenesis are still under investigation.

Despite its potential health risks, Benzocphenanthrene has also been explored for its unique properties in materials science. Its high thermal stability and low reactivity make it a promising candidate for use in advanced materials and coatings. A study published in the Journal of Materials Chemistry (2023) demonstrated the use of Benzocphenanthrene-derived polymers in high-temperature applications, showcasing their potential in aerospace and automotive industries.

The synthesis of Benzocphenanthrene typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include cyclization reactions and aromatic substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a green chemistry approach using catalytic hydrogenation was reported in the Tetrahedron Letters (2021), which significantly reduced the formation of by-products and minimized waste generation.

In addition to its synthetic routes, analytical methods for detecting and quantifying Benzocphenanthrene have also seen significant improvements. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is widely used for its high sensitivity and specificity. These techniques are crucial for monitoring environmental contamination and ensuring compliance with regulatory standards.

The future research directions for Benzocphenanthrene are diverse and promising. Ongoing studies are focusing on understanding its environmental fate and transport mechanisms, developing more effective remediation strategies, and exploring new applications in materials science. Collaborative efforts between chemists, environmental scientists, and engineers will be essential in addressing the challenges associated with this complex PAH.

In conclusion, Benzocphenanthrene (CAS No. 195-19-7) is a multifaceted compound with significant implications across various scientific disciplines. Its unique properties make it both a subject of concern due to potential health risks and an intriguing candidate for advanced materials applications. Continued research will undoubtedly provide deeper insights into this complex molecule and pave the way for innovative solutions.